Cas no 1195-10-4 (1-Ethyl-2-sulfanyl-1,4-dihydropyrimidin-4-one)

• Product Name: 1-Ethyl-2-sulfanyl-1,4-dihydropyrimidin-4-one
• CAS No: 1195-10-4
• MF: C₆H₈N₂OS
• MW: 156.205519676208
• CID: 5715353
• PubChem ID: 13705432
• Update Time: 2025-09-28

1-Ethyl-2-sulfanyl-1,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-2-sulfanyl-1,4-dihydropyrimidin-4-one
• 4(1H)-Pyrimidinone, 1-ethyl-2,3-dihydro-2-thioxo-
• 1-Ethyl-2,3-dihydro-2-thioxo-4(1H)-pyrimidinone
• CS-0253018
• 1195-10-4
• SCHEMBL8656960
• EN300-62284
• AKOS011652597
• 1-Athyl-2-thiouracil
• BAA19510
• 1-ethyl-2-sulfanylidenepyrimidin-4-one
• DTXSID40873573
• 1-ethyl-2-thiouracil

• Inchi： 1S/C6H8N2OS/c1-2-8-4-3-5(9)7-6(8)10/h3-4H,2H2,1H3,(H,7,9,10)
• InChI Key： OCTAJTSAKZYCIT-UHFFFAOYSA-N
• SMILES： S=C1NC(C=CN1CC)=O

Computed Properties

• Exact Mass: 156.03573406g/mol
• Monoisotopic Mass: 156.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.3±0.1 g/cm3
• Melting Point: 242-244 °CEnamineEN300-62284
• Boiling Point: No data available
• Flash Point: No data available
• Vapor Pressure: No data available

1-Ethyl-2-sulfanyl-1,4-dihydropyrimidin-4-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones